Cas no 58067-04-2 (3,6-Acridinediamine, 9-phenyl-)

• Product name: 3,6-Acridinediamine, 9-phenyl-
• CAS No: 58067-04-2
• MF: C₁₉H₁₅N₃
• MW: 285.3425
• CID: 1608133
• PubChem ID: 10039576

3,6-Acridinediamine, 9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Acridinediamine, 9-phenyl-
• 58067-04-2
• CHEMBL117847

• Inchi： InChI=1S/C19H15N3/c20-13-6-8-15-17(10-13)22-18-11-14(21)7-9-16(18)19(15)12-4-2-1-3-5-12/h1-11H,20-21H2
• InChI Key： WTUUMEGFSMFEKZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=C3C=CC(=CC3=NC4=C2C=CC(=C4)N)N

Computed Properties

• Exact Mass: 285.12675
• Monoisotopic Mass: 285.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 64.93